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Compound of Interest

Compound Name: (Tributylstannyl)acetonitrile

CAS No.: 17729-59-8

Cat. No.: B175029

Get Quote

Executive Summary & Hazard Profile
(Tributylstannyl)acetonitrile (CAS: 14296-24-3) presents a dual-hazard profile combining the

acute toxicity and flammability of nitriles with the severe marine toxicity and bioaccumulative

properties of organotins.

Critical Warning: "Dilution is not the solution." Do not dispose of this compound via sink drains

or standard organic solvent waste streams without specific labeling. Organotins can disable

biological waste treatment stages in municipal water systems and damage incinerator

scrubbers if not properly flagged.

Table 1: Physicochemical & Hazard Data
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Property Specification Operational Implication

Formula
Contains ~35% Tin (Sn) by

weight.[1][2]

Physical State Liquid
High viscosity; adheres to

glass/syringes.[1][2]

Toxicity (Acute) Oral/Dermal/Inhal.[1][2]

Fatal if swallowed or in contact

with skin. Readily absorbed.[1]

[2]

Toxicity (Chronic) Organotin (TBT)
Endocrine disruptor; severe

marine pollutant.[1][2]

Reactivity Nitrile moiety

Incompatible with Strong

Acids. Risk of HCN evolution

under acidic hydrolysis.[1][2]

Flash Point >110°C (Typical)

Combustible, but less

flammable than pure

acetonitrile.[1][2]

Pre-Disposal Assessment & Segregation
Before initiating disposal, categorize the waste into one of two streams. This distinction saves

disposal costs and reduces safety risks.

Stream A: Pure Reagent / High Concentration Stock (e.g., Expired bottles, leftover stock).

Stream B: Reaction Mixtures / Dilute Waste (e.g., Crude reaction mixtures from Stille

couplings).

The "Do Not Mix" Rule[2][3][4]
DO NOT mix Organotin waste with "Halogenated" or "Non-Halogenated" bulk solvent drums

unless explicitly authorized by your waste contractor.

DO NOT mix with acidic waste streams (Risk of Hydrogen Cyanide generation).[3]
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DO NOT mix with oxidizers (Risk of violent reaction with organic ligands).[3]

Core Protocol A: Pure Reagent Disposal
Objective: Containment and transfer to high-temperature incineration capable of handling

heavy metals.

PPE Requirements:

Gloves: Double-gloving is mandatory. Inner: Nitrile.[5] Outer: Silver Shield / 4H Laminate.

(Standard nitrile degrades rapidly against organotins).

Body: Chemical-resistant lab coat + apron.

Eye: Chemical splash goggles (Face shield recommended if pouring >100mL).

Packaging:

Keep the reagent in its original container if possible.[6]

If transferring, use a High-Density Polyethylene (HDPE) or Glass container. Avoid

standard LDPE wash bottles which may swell.

Labeling:

Affix a hazardous waste tag immediately.

Mandatory Text: "TOXIC WASTE - ORGANOTIN COMPOUND."

Secondary Text: "Marine Pollutant. DO NOT BULK."

Core Protocol B: Reaction Mixture Cleanup (Tin
Removal)
Objective: Remove toxic organotin byproducts from reaction mixtures before the liquid waste

enters the general solvent stream. This protects downstream incinerators and simplifies

purification.
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Mechanism: Conversion of soluble tributyltin halides/species into insoluble tributyltin fluoride (

) polymers.

Step-by-Step Potassium Fluoride (KF) Precipitation
Use this protocol for Stille coupling reaction mixtures.[1][2]

Dissolution: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) or Ether.

Treatment: Prepare a saturated aqueous solution of Potassium Fluoride (KF) or Cesium

Fluoride (CsF).

Ratio: Use ~2-3 equivalents of Fluoride per equivalent of Tin reagent used.

Agitation: Stir vigorously at room temperature for 30–60 minutes.

Observation: A white, polymeric precipitate (

) will form. This solid contains the vast majority of the tin toxicity.

Filtration:

Filter the mixture through a pad of Celite or Silica.

The Solid Waste (Pad): Dispose of the solid filter cake as Solid Toxic Waste (Organotin).

The Filtrate (Liquid): The liquid filtrate is now significantly reduced in tin content and can

often be handled as standard organic waste (verify with your specific EHS officer).

Decision & Workflow Diagram
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Waste Generation: (Tributylstannyl)acetonitrile

Assess Waste Type

Type A: Pure / Expired Stock Type B: Reaction Mixture

Segregate: DO NOT MIX with Bulk Solvents Optional: KF Precipitation Workup
(Converts Liquid Sn to Solid SnF)

Recommended

Liquid Waste Stream

If no treatment

Solid Waste Stream
(Pack in HDPE/Glass)

Precipitate (Bu3SnF)Filtrate (Low Sn)

Label: 'TOXIC - ORGANOTIN'
'Marine Pollutant'

Handover to EHS/Contractor
(High Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and treating organotin wastes to ensure compliance

and safety.

Emergency Procedures: Spill Management
Do NOT use water. Water may spread the organotin and, if acidic, release toxic vapors.
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Evacuate & Ventilate: Clear the immediate area. Organotins have low vapor pressure but are

highly toxic via inhalation of aerosols.

PPE Up: Don Silver Shield gloves and respiratory protection (Full face respirator with

Organic Vapor/P100 cartridges recommended).

Contain: Use Vermiculite, Sand, or Activated Charcoal pads.

Note: Activated charcoal is particularly effective at binding organic moieties.

Decontaminate:

After removing the absorbent, wipe the surface with a solvent soaked towel (Acetone or

Ethanol) to pick up oily residues.

Place all absorbents and wipes into a wide-mouth jar. Label as "Hazardous Waste - Debris

contaminated with Organotins."

Regulatory & Compliance Codes (US/EU)
When filling out your waste manifest, use the following classifications. Note: Codes may vary

by specific jurisdiction; always default to the most stringent local code.

RCRA (USA):

P-List/U-List: While Tributyltin is not explicitly P-listed by CAS in all states, it is often

regulated under the "Toxicity" characteristic if it leaches.[1]

Acetonitrile Component:U003 (Toxic/Ignitable).

Characteristic:D001 (Ignitable), D003 (Reactive - potential for cyanide generation if

acidified).

European Waste Catalogue (EWC):

07 01 04* (Other organic solvents, washing liquids and mother liquors).

16 05 06* (Laboratory chemicals consisting of or containing dangerous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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